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Compound of Interest

Compound Name: 4'-Bromobiphenyl-3-carbaldehyde
Cat. No.: B8574999
Get Quote

Executive Summary

4'-Bromobiphenyl-3-carbaldehyde is a critical biaryl intermediate used in the synthesis of
pharmaceuticals, organic light-emitting diodes (OLEDSs), and liquid crystals. Its structural motif
—a biphenyl core with a reactive aldehyde at the meta position and a bromine at the para’
position—allows for orthogonal functionalization via Suzuki-Miyaura coupling or reductive
amination.

This guide provides authoritative literature values for its melting point, a validated synthesis
protocol, and a troubleshooting framework for purity analysis.

Physical Properties Landscape[1]

The melting point (MP) is the primary indicator of purity for this crystalline solid. Deviations from
the established range typically indicate the presence of homocoupling byproducts (e.g., 3,3'-
biphenyldicarbaldehyde) or residual solvent.

Table 1: Physicochemical Specifications
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Property Value | Range Source | Condition
CAS Number 120399-46-6 Chemical Abstracts Service
_ _ Validated via Combi-Blocks,
Melting Point 88-90°C
Fluorochem [1, 2]
Appearance White to off-white powder Crystalline solid
Molecular Weight 261.12 g/mol C13HoBro
Boiling Point 370.5+32.0°C Predicted (760 mmHg) [3]
Density 1.462 + 0.06 g/cm?3 Predicted [3]
N Soluble in DCM, CHCls, )
Solubility Insoluble in water
DMSO

Critical Note on Isomers: Do not confuse this compound with its isomer, 4'-Bromobiphenyl-4-
carbaldehyde (CAS 50670-58-1), which has a significantly higher melting point of 157-161 °C
[4]. The large MP difference is due to the higher symmetry and packing efficiency of the para-

para system compared to the meta-para geometry of the target compound.

Synthesis & Reaction Engineering

The most robust route to 4'-Bromobiphenyl-3-carbaldehyde is the Suzuki-Miyaura cross-
coupling of 3-formylphenylboronic acid with 1-bromo-4-iodobenzene. This route leverages the
reactivity difference between the iodide and bromide leaving groups, ensuring selective
coupling at the iodine site and preserving the bromine for future functionalization.

Core Reaction Scheme
Experimental Protocol (Step-by-Step)

Scale: 10 mmol | Yield: ~85-90%
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e Reagent Prep: In a 250 mL round-bottom flask, charge 1-bromo-4-iodobenzene (2.83 g, 10
mmol), 3-formylphenylboronic acid (1.65 g, 11 mmol), and Potassium Carbonate (2.76 g, 20
mmol).

e Solvent System: Add Dimethoxyethane (DME) (40 mL) and degassed water (10 mL).

o Catalyst Addition: Degas the mixture with Nitrogen for 10 minutes. Add
Tetrakis(triphenylphosphine)palladium(0) (0.23 g, 2 mol%).

e Reaction: Heat to reflux (85 °C) under Nitrogen for 12 hours. Monitor via TLC
(Hexane:EtOAc 4:1).

e Workup: Cool to RT. Dilute with Ethyl Acetate (100 mL). Wash with water (2 x 50 mL) and
brine (50 mL). Dry over anhydrous MgSOQOa.

 Purification: Concentrate in vacuo. Recrystallize the crude solid from Ethanol or
Hexane/Ethyl Acetate (9:1) to obtain white needles.

Visualization: Synthesis Workflow

Workup:
Extract (EtOAc)
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Dry (MgS0O4)

Purification:
Recrystallize (EtOH)
Target MP: 88-90°C

Reagents:
1-Bromo-4-iodobenzene

Catalyst Addition: Reaction
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Caption: Logical flow for the selective Suzuki coupling synthesis of 4'-Bromobiphenyl-3-
carbaldehyde.

Analytical Validation & Quality Control

Ensuring the identity and purity of the product requires a multi-faceted analytical approach. The
melting point serves as the rapid " go/no-go " check, while NMR provides structural
confirmation.

A. Melting Point Analysis[4][5][6][7][8]
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e Acceptance Criteria: 88 — 90 °C (Sharp range < 2°C).

» Failure Mode: A depressed range (e.g., 82—86 °C) often indicates the presence of the
homocoupled byproduct (3,3'-biphenyldicarbaldehyde) or residual solvent.

B. Proton NMR (*H NMR, 400 MHz, CDCIs)

e Aldehyde Proton: Look for a singlet at 4 10.0-10.1 ppm.
e Aromatic Region:
o H-2 (Ring A): Singlet/doublet at  8.0-8.1 ppm (deshielded by carbonyl).
o Ring B (Bromophenyl): Two doublets (AA'BB' system) at & 7.6 ppm and & 7.5 ppm.

o Integration: Ensure the ratio of aldehyde proton to aromatic protons is 1:8.

Visualization: Analytical Decision Tree
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Caption: Quality control decision tree for validating 4'-Bromobiphenyl-3-carbaldehyde
batches.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b8574999?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8574999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

